2-[1-(4-chloro-3-fluorobenzyl)-3-oxo-2-piperazinyl]-N-isobutylacetamide

• IUPAC Name: 2-[1-[(4-chloro-3-fluorophenyl)methyl]-3-oxopiperazin-2-yl]-N-(2-methylpropyl)acetamide
• InChI: InChI=1S/C17H23ClFN3O2/c1-11(2)9-21-16(23)8-15-17(24)20-5-6-22(15)10-12-3-4-13(18)14(19)7-12/h3-4,7,11,15H,5-6,8-10H2,1-2H3,(H,20,24)(H,21,23)
• InChI Key: NWVKPKMJMWXMKU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)CC1C(=O)NCCN1CC2=CC(=C(C=C2)Cl)F
• Molecular Formula: C17H23ClFN3O2
• Molecular Weight: 355.8 g/mol

Description

2-[1-(4-chloro-3-fluorobenzyl)-3-oxo-2-piperazinyl]-N-isobutylacetamide, also known as CF3BZA, is a novel compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has shown promising results in various scientific studies.

Mechanism of Action

The exact mechanism of action of 2-[1-(4-chloro-3-fluorobenzyl)-3-oxo-2-piperazinyl]-N-isobutylacetamide is not fully understood, but it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as serotonin, dopamine, and norepinephrine. This compound has been shown to bind to the GABA-A receptor, which is involved in the regulation of neuronal excitability and is a target for many anticonvulsant drugs.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to increase the levels of neurotransmitters such as serotonin and dopamine in the brain, which are involved in the regulation of mood, behavior, and cognition. This compound has also been found to reduce the levels of stress hormones such as cortisol, which are associated with anxiety and depression.

Advantages and Limitations for Lab Experiments

2-[1-(4-chloro-3-fluorobenzyl)-3-oxo-2-piperazinyl]-N-isobutylacetamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities, making it readily available for research purposes. This compound also exhibits potent pharmacological activities, making it a valuable tool for investigating the mechanisms of various diseases. However, one limitation of this compound is that its exact mechanism of action is not fully understood, which makes it difficult to design experiments that target specific pathways.

Future Directions

There are several future directions for research on 2-[1-(4-chloro-3-fluorobenzyl)-3-oxo-2-piperazinyl]-N-isobutylacetamide. One area of interest is the development of this compound-based drugs for the treatment of various diseases, including cancer, epilepsy, and anxiety disorders. Another direction is the investigation of the molecular mechanisms underlying the pharmacological activities of this compound, which could lead to the development of more potent and selective drugs. Additionally, the potential side effects and toxicity of this compound need to be further studied to ensure its safety for human use.

Synthesis Methods

The synthesis of 2-[1-(4-chloro-3-fluorobenzyl)-3-oxo-2-piperazinyl]-N-isobutylacetamide involves the reaction of 4-chloro-3-fluorobenzylamine with N-isobutylacetyl chloride in the presence of piperazine and triethylamine. The reaction proceeds through acylation of piperazine with N-isobutylacetyl chloride, followed by nucleophilic substitution of the chloride group on the benzylamine with piperazine. The resulting product is this compound, which is obtained in high yield and purity.

Scientific Research Applications

2-[1-(4-chloro-3-fluorobenzyl)-3-oxo-2-piperazinyl]-N-isobutylacetamide has been extensively studied for its potential therapeutic applications. It has been shown to possess various pharmacological activities, including anticonvulsant, analgesic, anxiolytic, and antidepressant effects. This compound has also been found to exhibit potent antitumor activity against various types of cancer cells, including breast, lung, and colon cancer cells.